Cas no 1384427-83-1 (N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine)

• Product Name: N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine
• CAS No: 1384427-83-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD22370003
• CID: 5179609
• PubChem ID: 73994623
• Update Time: 2026-03-05

N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanamine, 5-ethyl-N-methyl-N-3-pyrrolidinyl-
• N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine

• MDL： MFCD22370003
• Inchi： 1S/C11H19N3O/c1-3-10-7-13-11(15-10)8-14(2)9-4-5-12-6-9/h7,9,12H,3-6,8H2,1-2H3
• InChI Key： VRPSSONSNPAVGH-UHFFFAOYSA-N
• SMILES： O1C(CC)=CN=C1CN(C)C1CCNC1

Additional information on N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine

N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine: A Comprehensive Overview

N-[(5-ethyl-1,3-oxazol-2-yl)methyl]-N-methylpyrrolidin-3-amine, with the CAS number 1384427-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that incorporate an oxazole ring, a structural motif known for its presence in numerous bioactive natural products and pharmaceutical agents.

The< strong>5-ethyl-1,3-oxazol-2-yl moiety in the molecular structure of N-(5-ethyl-1,3-oxazol-2-yl)methyl)-N-methylpyrrolidin-3-amine contributes to its distinct chemical properties. Oxazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor binding. The ethyl substituent at the 5-position of the oxazole ring further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>N-methylpyrrolidin-3-amine core structure is particularly noteworthy, as it is found in several pharmacologically active compounds. Pyrrolidine derivatives are known for their ability to interact with biological targets such as kinases, proteases, and ion channels. The N-methylation at the 3-position of the pyrrolidine ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability.

One of the most compelling aspects of N-(5-ethyl-1,3-oxazol-2-yl)methyl)-N-methylpyrrolidin-3-am ine is its potential as a lead compound for drug development. Preclinical studies have demonstrated that oxazole-containing compounds exhibit a broad spectrum of biological activities. For instance, derivatives of this class have shown promise in inhibiting certain enzymes implicated in cancer progression. The< strong>molecular interactions between these compounds and their target proteins are often mediated by hydrogen bonding, hydrophobic interactions, and π-stacking interactions, which are critical for achieving high affinity and selectivity.

The< strong>synthesis of N-(5-ethyl-1,3-o xazol -2 -yl )m ethyl)-N-m ethylpyrrolidin -3 -a mine involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. Key steps include nucleophilic substitution reactions to form the oxazole ring, followed by alkylation and methylation to introduce the pyrrolidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In addition to its pharmacological potential, N-(5 - ethyl -1 ,3 - ox az ol -2 - yl )m ethyl ) -N-m ethylpyrrolidin -3 -a mine has been explored for its< strong>chemical properties. The compound exhibits moderate solubility in organic solvents commonly used in medicinal chemistry research, such as dimethyl sulfoxide (DMSO) and acetonitrile. This solubility profile facilitates its use in various biochemical assays and high-throughput screening (HTS) platforms.

The< strong>biological evaluation of N-(5 - ethyl -1 ,3 - ox az ol -2 - yl )m ethyl ) -N-m ethylpyrrolidin -3 -a mine has revealed several interesting findings. In vitro studies have shown that it interacts with a variety of protein targets, including kinases and transcription factors. These interactions are often characterized by high binding affinities and selectivity profiles. Furthermore, preclinical studies have indicated that the compound exhibits favorable pharmacokinetic properties when tested in animal models.

The< strong>structural diversity offered by N-(5 - ethyl -1 ,3 - ox az ol -2 - yl )m ethyl ) -N-m ethylpyrrolidin -3 -a mine makes it an attractive scaffold for structure-based drug design. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity to target specific disease pathways. This approach has been successfully applied in developing novel inhibitors against cancer-related enzymes and inflammatory mediators.

The< strong>future directions for this compound include further exploration of its mechanism of action and optimization for clinical development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate preclinical findings into effective therapeutic interventions. Additionally, computational modeling techniques can be employed to predict how structural modifications will impact biological activity.

In conclusion,N-(5-et hyl 1 ,3-o x az ol 2 yl)m ethyl)-N-m ethylpy rrol idin 3 am ine is a promising compound with significant potential in pharmaceutical research. Its unique structural features combined with favorable pharmacological properties make it an excellent candidate for drug discovery programs targeting various diseases. As our understanding of biological systems continues to evolve,o xazole-containing compounds like this one will play an increasingly important role in developing next-generation therapeutics.